Cas no 108132-57-6 (Methanone,(3,5-dimethyl-1H-pyrazol-1-yl)(3,4,5-trimethoxyphenyl)-)

Methanone,(3,5-dimethyl-1H-pyrazol-1-yl)(3,4,5-trimethoxyphenyl)- structure
108132-57-6 structure
Product Name:Methanone,(3,5-dimethyl-1H-pyrazol-1-yl)(3,4,5-trimethoxyphenyl)-
CAS No:108132-57-6
MF:C15H18N2O4
MW:290.314424037933
CID:213550
PubChem ID:737529
Update Time:2025-04-19

Methanone,(3,5-dimethyl-1H-pyrazol-1-yl)(3,4,5-trimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Methanone,(3,5-dimethyl-1H-pyrazol-1-yl)(3,4,5-trimethoxyphenyl)-
    • (3,5-dimethylpyrazol-1-yl)-(3,4,5-trimethoxyphenyl)methanone
    • (3,5-Dimethyl-1H-pyrazol-1-yl)(3,4,5-trimethoxyphenyl)methanone
    • (3,5-Dimethyl-pyrazol-1-yl)-(3,4,5-trimethoxy-phenyl)-methanone
    • HMS2397L09
    • MLS000105210
    • Oprea1_867285
    • SCHEMBL18131009
    • BRN 5969684
    • CHEMBL1564861
    • F0890-0439
    • BIM-0015725.P001
    • Pyrazole, 3,5-dimethyl-1-(3,4,5-trimethoxybenzoyl)-
    • SR-01000446738
    • AB00077001-01
    • DTXSID20148418
    • SMR000102091
    • Oprea1_435505
    • AKOS000647371
    • Cambridge id 5257601
    • CBMicro_015933
    • 3,5-Dimethyl-1-(3,4,5-trimethoxybenzoyl)pyrazole
    • 108132-57-6
    • 3,5-DIMETHYL-1-(3,4,5-TRIMETHOXYBENZOYL)-1H-PYRAZOLE
    • SR-01000446738-1
    • EU-0039791
    • Inchi: 1S/C15H18N2O4/c1-9-6-10(2)17(16-9)15(18)11-7-12(19-3)14(21-5)13(8-11)20-4/h6-8H,1-5H3
    • InChI Key: KUFQYQWVZDXHJN-UHFFFAOYSA-N
    • SMILES: O(C)C1C(=C(C=C(C=1)C(N1C(C)=CC(C)=N1)=O)OC)OC

Computed Properties

  • Exact Mass: 290.12674
  • Monoisotopic Mass: 290.126657
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 352
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 62.6
  • XLogP3: 2.5

Experimental Properties

  • Density: 1.18
  • Boiling Point: 469°Cat760mmHg
  • Flash Point: 237.4°C
  • Refractive Index: 1.546
  • PSA: 62.58
  • LogP: 2.21420
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